Cas no 2105747-60-0 (rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol)

• Product Name: rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol
• CAS No: 2105747-60-0
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6189587
• PubChem ID: 165598824
• Update Time: 2025-07-16

rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1637235
• 2105747-60-0
• rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol

• Inchi： 1S/C11H22O/c1-3-4-7-10-8-5-6-9-11(10,2)12/h10,12H,3-9H2,1-2H3/t10-,11-/m1/s1
• InChI Key： VBZSSJYMGFIOMM-GHMZBOCLSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1CCCC

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol

Professional Introduction to rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol (CAS No. 2105747-60-0)

Rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol, identified by its CAS number 2105747-60-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its specific stereochemical configuration, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic organic chemistry. The unique structural features of rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol make it a valuable candidate for further investigation into its pharmacological properties and synthetic utility.

The compound belongs to the class of cyclohexanol derivatives, which are widely recognized for their diverse biological activities. The presence of both a butyl group and a methyl group at the 1-position of the cyclohexane ring contributes to the complex stereochemistry of this molecule. This stereochemical complexity is crucial in determining its interaction with biological targets, making it an attractive subject for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol. These studies have highlighted the compound's potential as a scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, computational simulations have suggested that this compound may interact with specific enzymes and receptors involved in various metabolic pathways, thereby opening up possibilities for its use in treating metabolic disorders and inflammatory conditions.

In addition to its pharmacological potential, rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol has shown promise as a building block in synthetic chemistry. Its unique stereochemistry allows for the exploration of diverse synthetic pathways, enabling the construction of more complex molecules with tailored properties. Researchers have utilized this compound in the synthesis of chiral auxiliaries and catalysts, which are essential for asymmetric synthesis—a critical process in the development of enantiomerically pure drugs.

The synthesis of rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol itself presents an interesting challenge due to its stereogenic centers. Traditional synthetic methods often require careful optimization to achieve high enantiomeric purity. However, recent innovations in catalytic asymmetric synthesis have provided more efficient routes to this compound. For example, transition metal-catalyzed reactions have been employed to construct the cyclohexane ring with high diastereoselectivity, minimizing the formation of unwanted stereoisomers.

The biological activity of rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol has been explored in several preclinical studies. These studies have revealed that the compound exhibits mild anti-inflammatory properties by modulating certain signaling pathways involved in inflammation. Furthermore, preliminary data suggest that it may interact with lipid metabolism pathways, potentially making it useful in managing conditions related to lipid dysregulation. These findings underscore the importance of further investigation into the therapeutic potential of this compound.

The development of novel drug candidates often involves a multidisciplinary approach, integrating expertise from organic chemistry, pharmacology, and biochemistry. The case of rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol exemplifies this collaborative effort. Organic chemists have developed efficient synthetic routes to produce this compound in sufficient quantities for biological testing. Pharmacologists have designed assays to evaluate its biological activity and determine optimal dosing regimens. Biochemists have investigated its mechanism of action at the molecular level, providing insights into how it interacts with biological targets.

The future prospects for rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol are promising, with ongoing research aimed at expanding its applications in drug development and synthetic chemistry. One area of focus is the exploration of its derivatives—molecules derived from rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol but modified to enhance specific properties such as solubility or bioavailability. Additionally, researchers are investigating ways to incorporate this compound into more complex drug molecules through innovative synthetic strategies.

In conclusion, Rac-(1R,2R)-2-butyl-1-methylcyclohexan-1-ol (CAS No. 2105747-60-0) represents a fascinating molecule with significant potential in both pharmaceuticals and synthetic chemistry. Its unique structural features and stereochemical configuration make it a valuable candidate for further study. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and advanced chemical methodologies.